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Compound of Interest

Compound Name: Fluorescein O-methacrylate

Cat. No.: B1598631 Get Quote

In-depth Technical Guide: Fluorescein O-
methacrylate
This guide provides core technical data on Fluorescein O-methacrylate, a fluorescent

monomer widely utilized by researchers, scientists, and drug development professionals. Its pH

sensitivity and biocompatibility make it a valuable tool in the development of novel diagnostic

and imaging agents.

Physicochemical Properties
Fluorescein O-methacrylate is a derivative of the highly fluorescent dye, fluorescein, and

contains a methacrylate group, which allows it to be incorporated into polymers. This key

feature enables the creation of fluorescent materials for a variety of applications.

Below is a summary of its fundamental molecular and physical properties.
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Property Value Source

Molecular Formula C24H16O6 [1][2][3][4][5]

Molecular Weight 400.38 g/mol [2][3][4][5]

Alternate Molecular Weight 400.4 g/mol [1]

CAS Number 480439-15-4 [1][3][4]

Appearance Solid [6]

Melting Point 227-232 °C [5][6]

Excitation Maximum (λmax) 490 nm [2][7]

Emission Maximum 520 nm [2][7]

Experimental Workflow: Polymerization
The presence of the methacrylate group allows for the straightforward incorporation of

Fluorescein O-methacrylate into polymer chains via polymerization reactions. This is a

fundamental experimental procedure for creating fluorescently labeled materials. A generalized

workflow for such a process is outlined below.
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A generalized workflow for the synthesis of a fluorescent polymer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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